Cas no 2228218-46-8 (4-fluoro-3-(oxiran-2-yl)methyl-1H-indole)

• Product Name: 4-fluoro-3-(oxiran-2-yl)methyl-1H-indole
• CAS No: 2228218-46-8
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• CID: 5913800
• PubChem ID: 165860439
• Update Time: 2025-05-24

4-fluoro-3-(oxiran-2-yl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(oxiran-2-yl)methyl-1H-indole
• EN300-1735128
• 2228218-46-8
• 4-fluoro-3-[(oxiran-2-yl)methyl]-1H-indole

• Inchi： 1S/C11H10FNO/c12-9-2-1-3-10-11(9)7(5-13-10)4-8-6-14-8/h1-3,5,8,13H,4,6H2
• InChI Key： XXFDNSKKSXOQBW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CC1CO1

Computed Properties

• Exact Mass: 191.074642105g/mol
• Monoisotopic Mass: 191.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.3Ų

Additional information on 4-fluoro-3-(oxiran-2-yl)methyl-1H-indole

Introduction to 4-Fluoro-3-(Oxiran-2-yl)methyl-1H-Indole (CAS No. 2228218-46-8)

4-Fluoro-3-(oxiran-2-yl)methyl-1H-indole, with the CAS number 2228218-46-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 4-fluoro-3-(oxiran-2-yl)methyl-1H-indole makes it an intriguing candidate for various chemical and biological studies.

The molecular formula of 4-fluoro-3-(oxiran-2-yl)methyl-1H-indole is C₁₁H₉FNO₂, and its molecular weight is 206.19 g/mol. The presence of a fluoro substituent and an oxirane ring in the molecule imparts specific chemical properties that can be exploited in the synthesis of more complex molecules. The fluoro group enhances the lipophilicity and metabolic stability of the compound, while the oxirane ring provides a reactive site for further functionalization through ring-opening reactions.

In recent years, 4-fluoro-3-(oxiran-2-yl)methyl-1H-indole has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel indole derivatives with improved pharmacological profiles. For instance, researchers have explored its application in the development of selective serotonin reuptake inhibitors (SSRIs) and other central nervous system (CNS) active compounds.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-fluoro-3-(oxiran-2-yl)methyl-1H-indole as a key intermediate in the synthesis of a series of indole-based compounds with potent anti-inflammatory and analgesic properties. The authors reported that these compounds exhibited significant activity in both in vitro and in vivo models, demonstrating their potential as lead candidates for further drug development.

Beyond its role in drug discovery, 4-fluoro-3-(oxiran-2-yl)methyl-1H-indole has also been investigated for its utility in chemical biology research. Its unique structure allows it to serve as a probe molecule for studying protein-protein interactions and enzyme inhibition. For example, a recent study published in Chemical Biology & Drug Design utilized this compound to investigate the binding interactions between indole derivatives and specific enzymes involved in neurodegenerative diseases.

The synthetic accessibility of 4-fluoro-3-(oxiran-2-yl)methyl-1H-indole has further contributed to its popularity among researchers. Various synthetic routes have been developed to produce this compound efficiently, including methods involving palladium-catalyzed coupling reactions and epoxidation steps. These synthetic strategies not only enhance the yield and purity of the final product but also provide flexibility in introducing additional functional groups for further optimization.

In conclusion, 4-fluoro-3-(oxiran-2-yl)methyl-1H-indole (CAS No. 2228218-46-8) is a promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and research tools. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to remain a focal point in various scientific disciplines.